
Lithium Ethoxide: Physical & Chemical
Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lithium ethoxide

CAS No.: 2388-07-0

Cat. No.: S1903546

Get Quote

Property Value

Molecular Formula C₂H₅LiO [1] [2]

Molecular Weight 52.00 g/mol [1] [2]

Density 0.895 g/mL at 25 °C [1] [2]

Boiling Point ~67-72.6 °C [1] [2]

Flash Point 8.9 - 50 °F [1] [2]

Form Powder, chunks, or solution (e.g., 1.0 M in ethanol) [3] [2]

Assay 95% typical [3]

Lithium Ethoxide: Safety Information
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| GHS Hazard Statements | H251: Self-heating in large quantities; may catch fire. H314: Causes severe skin

burns and eye damage. [3] [2] | | Storage | Flammables area, protect from moisture. [1] [2] | | Precautions |

Reacts violently with water. Use faceshields, gloves, and other appropriate personal protective equipment

(PPE). [1] |

Key Applications & Experimental Context

The search results highlight specific, advanced applications for lithium ethoxide, particularly in materials

science, and provide an example protocol for sodium ethoxide use.

Application of Lithium Ethoxide: It is used as a precursor for preparing protective coatings on high-
nickel cathode materials. These lithium-ion conductive coatings help improve the surface stability

and cycling performance of lithium-ion batteries by preventing unwanted reactions between the
cathode and solid electrolyte [3].

Experimental Protocol for Sodium Ethoxide Formation: The following workflow from a synthetic
procedure details the formation of sodium ethoxide, which is analogous to how lithium ethoxide is

prepared (by reacting the metal with ethanol). This illustrates the highly similar core reactivity of these
alkoxides.

Freshly cut Sodium Metal

Three-necked Flask
(Reflux condenser, Stirrer)

Absolute Ethanol Nitrogen Atmosphere

Reaction: 2CH₃CH₂OH + 2Na → 2CH₃CH₂ONa + H₂↑

Bubbles of Hydrogen Gas Evolved Colorless Solution of Sodium Ethoxide

Click to download full resolution via product page
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Workflow for the exothermic formation of sodium ethoxide from sodium metal and absolute ethanol,

conducted under an inert atmosphere [4].

Key Reactivity Concepts & Inferred Differences

While a direct comparison is not provided, the fundamental principles of alkali metal chemistry can help

frame the expected differences. Both ethoxides share core reactivity as strong bases and nucleophiles [5] [3],

but the nature of the metal cation (Li⁺ vs. Na⁺) influences their behavior.

Characteristic Lithium Ethoxide Sodium Ethoxide (for context)

Cation Size Smaller (Li⁺) Larger (Na⁺)

Basicity Very Strong Very Strong

Nucleophilicity Generally considered harder and
less nucleophilic in some contexts

due to strong Li-O bond and
aggregation.

Softer and often a better nucleophile.

Solubility &
Aggregation

Often oligomeric or aggregated in
solution, especially in non-polar

solvents.

More soluble and less aggregated in
alcohols.

Typical Use Strong base where its unique

solubility or coordinating properties
are needed (e.g., in battery

precursors).

Common, general-purpose strong base

and nucleophile in organic synthesis (e.g.,
Claisen condensation, ether formation).

How to Proceed with Your Research

Given the lack of a direct, detailed reactivity comparison in the search results, I suggest the following steps

to deepen your investigation:
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Consult Specialized Databases: Search platforms like Reaxys or SciFinder are essential for

finding detailed kinetic studies, reaction yields, and comparative mechanistic investigations in peer-
reviewed literature.

Review Textbooks on Mechanism: Advanced organic chemistry textbooks, particularly those
focusing on physical organic chemistry or advanced synthesis, often discuss the subtle effects of

metal cations (the "counterion effect") on the reactivity of alkoxides.
Focus Your Query: When searching, use specific reaction types for comparison, such as "lithium
ethoxide vs sodium ethoxide Claisen condensation" or "lithium ethoxide elimination reaction
kinetics," to find more targeted information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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